Cas no 1060814-04-1 (3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid)

• Product name: 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid
• CAS No: 1060814-04-1
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 1170967
• PubChem ID: 72211522

3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid
• 3-(4-(TERT-BUTOXYCARBONYL)-3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
• 1240589-37-0
• (S)-3-(4-(TERT-BUTOXYCARBONYL)-3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
• 1240589-33-6
• (R)-3-(4-(TERT-BUTOXYCARBONYL)-3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
• 1060814-04-1
• AB62110
• AB62112
• AB62116

• Inchi： InChI=1S/C16H30N2O4/c1-12(2)10-13-11-17(7-6-14(19)20)8-9-18(13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3,(H,19,20)
• InChI Key： ZRWOQRKGKOYORB-UHFFFAOYSA-N
• SMILES： CC(C)CC1CN(CCN1C(=O)OC(C)(C)C)CCC(=O)O

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų